5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
Overview
Description
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one, also known as 5-P4DHP, is an important class of compounds with a wide range of applications in the fields of medicine, biochemistry, and materials science. It is a heterocyclic compound with a five-membered ring structure containing a nitrogen atom and two oxygen atoms. It is a colorless solid with a molecular weight of 168.2 g/mol. 5-P4DHP has a wide range of physicochemical properties, including high solubility in water, low volatility, and good thermal stability.
Mechanism of Action
The mechanism of action of 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is not completely understood. However, it is believed that the compound can act as an electron acceptor, forming a charge-transfer complex with an electron donor. This complex can then interact with other molecules, such as proteins, leading to changes in their structure and function.
Biochemical and Physiological Effects
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, it has been found to inhibit the activity of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has also been found to have antioxidant activity, which may be beneficial in treating neurological disorders.
Advantages and Limitations for Lab Experiments
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has several advantages for lab experiments. It is a relatively stable compound and is readily soluble in water, making it easy to work with. In addition, it has a wide range of applications, making it a versatile compound for research. However, it is important to note that 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a relatively new compound, and as such, there is still much to be learned about its properties and applications.
Future Directions
The future of 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is promising, as there is still much to be learned about its properties and applications. Its potential in the fields of medicine and biochemistry is particularly exciting, as it could be used in the development of new drugs and pharmaceuticals. In addition, further research into its mechanism of action could lead to a better understanding of its biochemical and physiological effects. Finally, further research into its synthesis could lead to the development of more efficient and cost-effective methods for its production.
Synthesis Methods
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one can be synthesized using a variety of methods, including the Biginelli reaction, the Ugi four-component reaction, and the Suzuki coupling reaction. The Biginelli reaction involves the condensation of acetoacetate, an aldehyde, and an amine to form a cyclic lactam. The Ugi four-component reaction involves the condensation of an aldehyde, an isocyanide, an amine, and an acid to form a cyclic amide. The Suzuki coupling reaction involves the coupling of an aryl halide and an arylboronic acid to form a biaryl compound.
Scientific Research Applications
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has been used in a wide range of scientific research applications. It has been used as a starting material for the synthesis of a variety of heterocyclic compounds, such as indazoles, pyridazines, and pyridines. It has also been used as a ligand for transition metal complexes, as a catalyst for the synthesis of polymers, and as a fluorescent probe for biological imaging. In addition, 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one has been used in the synthesis of drugs and pharmaceuticals, such as anti-cancer and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one involves the condensation of 4-cyanopyridine with ethyl acetoacetate followed by reduction and cyclization.", "Starting Materials": [ "4-cyanopyridine", "ethyl acetoacetate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Condensation of 4-cyanopyridine with ethyl acetoacetate in the presence of acetic acid to form 5-(pyridin-4-yl)-3-oxo-hexahydropyridazine-1-carboxylic acid ethyl ester.", "Step 2: Reduction of the above product with sodium borohydride in the presence of acetic acid to form 5-(pyridin-4-yl)-3-hydroxy-hexahydropyridazine-1-carboxylic acid ethyl ester.", "Step 3: Cyclization of the above product with hydrochloric acid and sodium hydroxide in water to form 5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one." ] } | |
CAS RN |
1619991-84-2 |
Product Name |
5-(pyridin-4-yl)-2,3-dihydropyridazin-3-one |
Molecular Formula |
C9H7N3O |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
